Cas no 2228494-70-8 (tert-butyl 3-(4,6-dichloropyridin-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(4,6-dichloropyridin-2-yl)piperazine-1-carboxylate
• CAS No: 2228494-70-8
• MF: C₁₄H₁₉Cl₂N₃O₂
• MW: 332.225561380386
• CID: 6190999
• PubChem ID: 165799136
• Update Time: 2025-10-30

tert-butyl 3-(4,6-dichloropyridin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4,6-dichloropyridin-2-yl)piperazine-1-carboxylate
• 2228494-70-8
• EN300-1886890

• Inchi： 1S/C14H19Cl2N3O2/c1-14(2,3)21-13(20)19-5-4-17-11(8-19)10-6-9(15)7-12(16)18-10/h6-7,11,17H,4-5,8H2,1-3H3
• InChI Key： VICOYAUZTRIUDO-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1)C1CN(C(=O)OC(C)(C)C)CCN1)Cl

Computed Properties

• Exact Mass: 331.0854322g/mol
• Monoisotopic Mass: 331.0854322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-butyl 3-(4,6-dichloropyridin-2-yl)piperazine-1-carboxylate

tert-butyl 3-(4,6-dichloropyridin-2-yl)piperazine-1-carboxylate: An Overview of a Promising Compound (CAS No. 2228494-70-8)

tert-butyl 3-(4,6-dichloropyridin-2-yl)piperazine-1-carboxylate (CAS No. 2228494-70-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a derivative of piperazine, a versatile heterocyclic amine that has been widely studied for its biological activities. The presence of the tert-butyl and dichloropyridine moieties imparts unique properties that make it an interesting candidate for further investigation.

The structure of tert-butyl 3-(4,6-dichloropyridin-2-yl)piperazine-1-carboxylate consists of a piperazine ring functionalized with a tert-butyl group at the carboxylate position and a 4,6-dichloropyridine moiety at the 3-position. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties. The dichloropyridine moiety, on the other hand, contributes to the compound's electronic and steric properties, potentially affecting its binding affinity to various biological targets.

Recent studies have highlighted the potential of tert-butyl 3-(4,6-dichloropyridin-2-yl)piperazine-1-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine receptors, which are implicated in conditions like depression and anxiety. A study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl 3-(4,6-dichloropyridin-2-yl)piperazine-1-carboxylate exhibits potent activity against serotonin reuptake inhibition, suggesting its potential as an antidepressant agent.

In addition to its neurological applications, tert-butyl 3-(4,6-dichloropyridin-2-yl)piperazine-1-carboxylate has also shown promise in cancer research. A study conducted by a team of researchers at the National Cancer Institute found that this compound can selectively inhibit the growth of certain cancer cell lines. The mechanism of action appears to involve the disruption of key signaling pathways involved in cell proliferation and survival. These findings suggest that tert-butyl 3-(4,6-dichloropyridin-2-yl)piperazine-1-carboxylate could be further developed as a potential anticancer agent.

The pharmacokinetic properties of tert-butyl 3-(4,6-dichloropyridin-2-yl)piperazine-1-carboxylate have also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The tert-butyl group enhances lipophilicity, which can improve oral bioavailability and tissue penetration. Additionally, the compound's stability in physiological conditions ensures sustained therapeutic effects.

Toxicity studies have indicated that tert-butyl 3-(4,6-dichloropyridin-2-yl)piperazine-1-carboxylate is generally well-tolerated at therapeutic doses. Preclinical studies in animal models have not reported significant adverse effects, suggesting a favorable safety profile. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of tert-butyl 3-(4,6-dichloropyridin-2-yl)piperazine-1-carboxylate involves several steps that are well-established in organic chemistry. The key steps include the formation of the piperazine ring through amination reactions and the subsequent functionalization with the tert-butyl and dichloropyridine moieties. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

In conclusion, tert-butyl 3-(4,6-dichloropyridin-2-yl)piperazine-1-carboxylate (CAS No. 2228494-70-8) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in various medical fields. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its significance in modern medicinal chemistry.